1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline

• IUPAC Name: (1-methylsulfonyl-2,3-dihydroindol-5-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H20N2O3S/c1-21(19,20)17-10-7-12-11-13(5-6-14(12)17)15(18)16-8-3-2-4-9-16/h5-6,11H,2-4,7-10H2,1H3
• InChI Key: RLJWMGVMORCHKM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C1C=CC(=C2)C(=O)N3CCCCC3
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol

Description

1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline, also known as MSPI, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as limitations and future directions for research.

Mechanism of Action

1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline's mechanism of action involves its selective binding to sigma-1 receptors, leading to modulation of various signaling pathways. This modulation can result in changes in cellular processes such as calcium signaling and protein folding, which may have implications for various physiological functions. Further research is needed to fully elucidate the mechanism of action of 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline.
Biochemical and Physiological Effects:
1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can modulate calcium signaling and protein folding, which can have implications for cellular function. In vivo studies have shown that it can modulate pain perception and have anxiolytic effects. Further research is needed to fully understand the biochemical and physiological effects of 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline.

Advantages and Limitations for Lab Experiments

1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline has several advantages for lab experiments, including its high purity and selectivity for sigma-1 receptors. However, it also has limitations, including its potential toxicity and limited solubility in aqueous solutions. These limitations must be taken into account when designing experiments using 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline.

Future Directions

There are several future directions for research involving 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand its mechanism of action and potential side effects. Another area of interest is its potential as a tool for studying sigma-1 receptors and their role in various physiological processes. Overall, 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline has the potential to be a valuable tool for research in the field of neuroscience.

Synthesis Methods

1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline can be synthesized using a variety of methods, including the reaction of indoline with piperidine and subsequent reaction with methylsulfonyl chloride. Another method involves the reaction of 1-(methylsulfonyl)indoline with piperidine in the presence of a catalyst. These methods have been optimized and yield high purity 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline for research purposes.

Scientific Research Applications

1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline has been studied for its potential applications in research, particularly in the field of neuroscience. It has been shown to selectively bind to sigma-1 receptors, which are involved in various physiological processes such as pain perception, memory, and mood regulation. Sigma-1 receptors have also been implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, making 1-(methylsulfonyl)-5-(1-piperidinylcarbonyl)indoline a potential candidate for drug development.